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Compound of Interest

Compound Name: ACTH (4-10)

CAS No.: 4037-01-8

Cat. No.: B1664359

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper dissolution and storage of

Adrenocorticotropic Hormone (4-10) (ACTH (4-10)) to ensure its stability and efficacy in

experimental settings. ACTH (4-10) is a heptapeptide fragment of ACTH with the sequence

Met-Glu-His-Phe-Arg-Trp-Gly.[1][2] It acts as an agonist for melanocortin receptors, primarily

MC3R and MC4R, and is utilized in neurological and metabolic research.[1][3][4]
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Table 1: Solubility of ACTH (4-10)
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Solvent Concentration Notes

Water Up to 1-2 mg/mL[2][3]
Recommended for most in

vitro applications.

DMSO 25-55 mg/mL[1][4][5]
May require sonication to fully

dissolve.[1][4]

Acetonitrile
Recommended for higher

concentrations

Use if solubility in water is

insufficient.[2]

0.9% Saline 1 µg/µL (for 1µg dose)[6]
Suitable for in vivo

preparations.[6]

Table 2: Storage Conditions for Lyophilized ACTH (4-10)
Powder

Storage Temperature Duration Important Considerations

-20°C 1 to ≥ 4 years[1][3][4][7]
Keep sealed, protected from

light and moisture.[1][2]

-80°C Up to 2 years[1] Optimal for long-term storage.

0-5°C Up to 6 months[8] Suitable for short-term storage.

Table 3: Storage Conditions for Reconstituted ACTH (4-
10) Solutions

Storage Temperature Duration Important Considerations

-20°C 1 to 3 months[1][8]
Aliquot to avoid freeze-thaw

cycles.[1][8]

-80°C 6 to 12 months[1][4]
Recommended for long-term

storage of stock solutions.

+4°C Up to 5 days[8]
For short-term use after

reconstitution.
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Experimental Protocols
Protocol 1: Reconstitution of Lyophilized ACTH (4-10)
This protocol outlines the steps for reconstituting lyophilized ACTH (4-10) to prepare a stock

solution.

Materials:

Lyophilized ACTH (4-10) peptide

Sterile, high-purity water, DMSO, or other desired solvent

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Pre-centrifugation: Before opening, briefly centrifuge the vial of lyophilized peptide to ensure

all the powder is at the bottom.

Solvent Selection: Choose a solvent based on the desired stock concentration and

downstream application (see Table 1). For cell-based assays, sterile water is often preferred.

For higher concentrations, DMSO may be necessary.

Reconstitution:

Carefully add the calculated volume of the chosen solvent to the vial to achieve the

desired stock concentration. For example, to make a 1 mg/mL stock solution from 1 mg of

peptide, add 1 mL of solvent.

Gently vortex or pipette the solution up and down to ensure the peptide is fully dissolved.

Assisting Dissolution: If the peptide does not dissolve readily, sonication can be used to aid

dissolution, particularly when using DMSO.[1][4]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, divide the stock

solution into smaller, single-use aliquots in low-protein-binding tubes.[1][8]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1664359/docs?utm_src=pdf-body#application-notes-and-protocols-dissolution-and-storage-of-acth-4-10
https://www.benchchem.com/product/b1664359/docs?utm_src=pdf-body#application-notes-and-protocols-dissolution-and-storage-of-acth-4-10
https://www.benchchem.com/product/b1664359/docs?utm_src=pdf-body#application-notes-and-protocols-dissolution-and-storage-of-acth-4-10
https://www.medchemexpress.com/Adrenocorticotropic_Hormone__ACTH___4-10_,_human.html
https://www.clinisciences.com/en/other-products-186/adrenocorticotropic-hormone-acth-24508194.html
https://www.medchemexpress.com/Adrenocorticotropic_Hormone__ACTH___4-10_,_human.html
https://phoenixpeptide.com/products/acth-4-10-human/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664359?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Immediately store the aliquots at -20°C or -80°C as detailed in Table 3.

Protocol 2: Storage of ACTH (4-10)
Proper storage is critical for maintaining the integrity of the peptide.

Lyophilized Powder:

Store the vial in a desiccator at -20°C for long-term stability.[2][3]

The product is hygroscopic and should be protected from light and moisture.[2]

Reconstituted Solutions:

Long-term: For storage longer than a few days, store aliquots at -80°C for up to 6-12 months

or at -20°C for 1-3 months.[1][4][8]

Short-term: If the solution will be used within a few days, it can be stored at 4°C for up to 5

days.[8]

Working Solutions: For in vivo experiments, it is recommended to prepare fresh working

solutions on the day of use.[1][9]

Protocol 3: Example Application - In Vitro Melanocortin
Receptor Activation Assay
This protocol provides a general workflow for using an ACTH (4-10) solution in a cell-based

assay to measure receptor activation.

Materials:

Cells expressing MC3R or MC4R

Appropriate cell culture medium

Reconstituted ACTH (4-10) stock solution (e.g., 1 mM in sterile water)

Assay buffer (e.g., HBSS)
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Detection reagents (e.g., for measuring cAMP levels)

Multi-well assay plates

Procedure:

Cell Plating: Seed the cells in a multi-well plate at a density appropriate for your assay and

allow them to adhere overnight.

Preparation of Working Solutions:

Thaw an aliquot of the ACTH (4-10) stock solution.

Perform serial dilutions of the stock solution in the assay buffer to create a range of

working concentrations. The final concentrations should bracket the known EC50 values

for the target receptor (EC50 for human MC3R is 23 nM and for MC4R is 330 nM).[3]

Cell Treatment:

Remove the culture medium from the cells.

Wash the cells gently with assay buffer.

Add the prepared working solutions of ACTH (4-10) to the respective wells. Include a

vehicle control (assay buffer only).

Incubation: Incubate the plate at 37°C for the desired period to allow for receptor stimulation.

Detection: Following incubation, lyse the cells and measure the downstream signaling

molecule (e.g., cAMP) according to the manufacturer's instructions for your specific assay

kit.

Data Analysis: Plot the response (e.g., cAMP concentration) against the log of the ACTH (4-
10) concentration to generate a dose-response curve and calculate the EC50.

Mandatory Visualization
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Preparation Workflow

Storage

Experimental Use
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Caption: Workflow for preparing and storing ACTH (4-10).
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ACTH (4-10) Signaling Pathway

ACTH (4-10)
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(MC3R / MC4R)
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Caption: ACTH (4-10) signaling via melanocortin receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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